Graphene oxide–TiO2 composite: an efficient heterogeneous catalyst for the green synthesis of pyrazoles and pyridines
New Journal of Chemistry Pub Date: 2016-04-05 DOI: 10.1039/C5NJ03380B
Abstract
A graphene oxide–TiO2 composite (GO–TiO2) has been synthesized and characterized using FT-IR, FT-Raman, XRD, XPS, FESEM, EDX, TEM and N2 adsorption–desorption. GO–TiO2 has been found to be a highly efficient and recyclable heterogeneous catalyst for the synthesis of pyrazoles and pyridines in aqueous medium at room temperature.
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Journal Name：New Journal of Chemistry
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